Cas no 2228855-73-8 (2-(1-bromopropan-2-yl)-6-methoxyphenol)

• Product Name: 2-(1-bromopropan-2-yl)-6-methoxyphenol
• CAS No: 2228855-73-8
• MF: C₁₀H₁₃BrO₂
• MW: 245.113022565842
• CID: 5929842
• PubChem ID: 165644638
• Update Time: 2025-06-11

2-(1-bromopropan-2-yl)-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-bromopropan-2-yl)-6-methoxyphenol
• 2228855-73-8
• EN300-1922768

• Inchi： 1S/C10H13BrO2/c1-7(6-11)8-4-3-5-9(13-2)10(8)12/h3-5,7,12H,6H2,1-2H3
• InChI Key： XRSYSJYDCRLRPG-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=CC=C(C=1O)OC

Computed Properties

• Exact Mass: 244.00989g/mol
• Monoisotopic Mass: 244.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-(1-bromopropan-2-yl)-6-methoxyphenol

Comprehensive Overview of 2-(1-bromopropan-2-yl)-6-methoxyphenol (CAS No. 2228855-73-8): Properties, Applications, and Industry Insights

The compound 2-(1-bromopropan-2-yl)-6-methoxyphenol (CAS No. 2228855-73-8) is a specialized organic molecule gaining attention in pharmaceutical and agrochemical research due to its unique structural features. With a molecular formula containing a bromopropane moiety and a methoxyphenol group, this compound exhibits versatile reactivity, making it valuable for synthetic applications. Researchers are increasingly exploring its potential as a building block for drug discovery and crop protection agents, aligning with current trends in sustainable chemistry and precision agriculture.

In the context of green chemistry advancements, 2-(1-bromopropan-2-yl)-6-methoxyphenol has been studied for its potential role in developing biodegradable materials. The presence of both aromatic and aliphatic components in its structure allows for selective modifications, addressing the growing demand for eco-friendly chemical alternatives. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for pharmaceutical intermediates.

The synthesis of CAS 2228855-73-8 typically involves electrophilic aromatic substitution followed by alkylation, with recent studies focusing on catalytic optimization to improve yield and reduce byproducts. This aligns with industry priorities for cost-effective manufacturing and process intensification. Stability studies indicate that the compound remains stable under inert atmospheres at temperatures below 40°C, making it suitable for long-term storage in research settings.

From a commercial perspective, 2-(1-bromopropan-2-yl)-6-methoxyphenol has seen growing demand in the fine chemicals market, particularly for custom synthesis projects. Suppliers frequently highlight its application in developing chiral auxiliaries and ligand frameworks for asymmetric catalysis. The compound's structure-activity relationship (SAR) profile makes it particularly interesting for medicinal chemistry programs targeting GPCRs and kinase inhibitors.

Recent patent literature reveals innovative applications of CAS 2228855-73-8 in material science, particularly as a precursor for functionalized polymers. Its ability to undergo cross-coupling reactions positions it as valuable for creating conductive materials and molecular sensors. These developments respond to the increasing need for advanced materials in electronics and diagnostics.

Quality control protocols for 2-(1-bromopropan-2-yl)-6-methoxyphenol emphasize chromatographic purity assessment and residual solvent analysis, reflecting pharmaceutical industry standards. The compound's spectroscopic fingerprints (IR, UV-Vis) have been thoroughly documented to facilitate compound identification in complex mixtures, addressing common challenges in analytical method development.

Environmental fate studies of CAS 2228855-73-8 indicate moderate biodegradability under aerobic conditions, with research ongoing to improve its environmental profile through structural modifications. These efforts align with global initiatives for sustainable chemical design and green manufacturing practices that dominate current chemical industry trends.

The structure-property relationships of 2-(1-bromopropan-2-yl)-6-methoxyphenol continue to be explored through computational chemistry approaches, including DFT calculations and molecular docking studies. These advanced techniques help predict its behavior in biological systems and material matrices, reducing experimental costs in R&D pipelines.

Supply chain data shows increasing availability of CAS 2228855-73-8 from specialty chemical manufacturers worldwide, with technical specifications tailored for academic research versus industrial scale applications. Proper handling guidelines emphasize standard laboratory safety protocols without requiring specialized containment, facilitating its adoption across diverse research environments.

Future research directions for 2-(1-bromopropan-2-yl)-6-methoxyphenol may focus on its potential in photopharmacology and smart materials, leveraging its photosensitive aromatic system. The compound's balanced lipophilicity profile (calculated logP ≈ 2.8) suggests potential for blood-brain barrier penetration studies, an area of high interest in neurological drug development.